Cas no 2228530-58-1 (1-ethylcyclobutane-1-sulfonamide)
1-ethylcyclobutane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-ethylcyclobutane-1-sulfonamide
- EN300-2002188
- 2228530-58-1
- Cyclobutanesulfonamide, 1-ethyl-
-
- Inchi: 1S/C6H13NO2S/c1-2-6(4-3-5-6)10(7,8)9/h2-5H2,1H3,(H2,7,8,9)
- InChI Key: ZROOZEHTLPKDDF-UHFFFAOYSA-N
- SMILES: C1(CC)(S(N)(=O)=O)CCC1
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 276.3±23.0 °C(Predicted)
- pka: 10.79±0.20(Predicted)
1-ethylcyclobutane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2002188-0.05g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 0.05g |
$1620.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-0.1g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 0.1g |
$1697.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-0.25g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 0.25g |
$1774.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-0.5g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 0.5g |
$1851.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-1.0g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 1g |
$1929.0 | 2023-06-01 | ||
| Enamine | EN300-2002188-2.5g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 2.5g |
$3782.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-5.0g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 5g |
$5594.0 | 2023-06-01 | ||
| Enamine | EN300-2002188-10.0g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 10g |
$8295.0 | 2023-06-01 | ||
| Enamine | EN300-2002188-1g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 1g |
$1929.0 | 2023-09-16 | ||
| Enamine | EN300-2002188-5g |
1-ethylcyclobutane-1-sulfonamide |
2228530-58-1 | 5g |
$5594.0 | 2023-09-16 |
1-ethylcyclobutane-1-sulfonamide Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 1-ethylcyclobutane-1-sulfonamide
Professional Introduction to 1-ethylcyclobutane-1-sulfonamide (CAS No: 2228530-58-1)
1-ethylcyclobutane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2228530-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This sulfonamide derivative features a cyclobutane ring substituted with an ethyl group at the 1-position and a sulfonamide functional group at the 1-position of the ring. The unique structural configuration of this compound imparts distinct chemical and pharmacological properties, making it a subject of interest for various research applications.
The sulfonamide moiety, characterized by the -SO₂NH₂ group, is well-documented for its role as a pharmacophore in numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of drugs targeting infectious diseases, metabolic disorders, and inflammatory conditions. In the case of 1-ethylcyclobutane-1-sulfonamide, the cyclobutane ring introduces rigidity to the molecular structure, which can influence both the solubility and binding affinity of the compound. This structural feature is particularly relevant in drug design, where optimal binding to biological targets is crucial for efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-ethylcyclobutane-1-sulfonamide with potential biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammatory responses. The ethyl substituent on the cyclobutane ring is thought to modulate the electronic properties of the sulfonamide group, potentially enhancing its interaction with specific amino acid residues in protein targets. Such insights have guided experimental investigations into optimizing the compound's pharmacological profile.
In vitro studies have begun to explore the pharmacokinetic properties of 1-ethylcyclobutane-1-sulfonamide, including its solubility, stability, and metabolic pathways. The cyclobutane ring's hydrophobic nature may influence its distribution within biological systems, while the sulfonamide group could undergo hydrolysis or conjugation reactions, affecting its bioavailability. These factors are critical considerations in drug development, as they determine how effectively a compound reaches its target site and remains active within the body.
The synthesis of 1-ethylcyclobutane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the cyclobutane core with high enantiomeric purity if needed. The introduction of the sulfonamide group typically involves nucleophilic substitution or sulfonylation reactions, which must be optimized to minimize side products.
Current research in medicinal chemistry emphasizes the development of novel sulfonamide derivatives with improved therapeutic profiles. 1-ethylcyclobutane-1-sulfonamide represents an interesting case study due to its structural complexity and potential biological activity. By modifying substituents on the cyclobutane ring or exploring different sulfonamide derivatives, chemists aim to discover compounds with enhanced efficacy, reduced toxicity, or targeted action against specific diseases.
The role of computational tools in drug discovery has been instrumental in identifying promising candidates like 1-ethylcyclobutane-1-sulfonamide. Machine learning algorithms can analyze large datasets of chemical structures and their biological activities to predict novel derivatives with desirable properties. This approach has accelerated the process of identifying lead compounds for further development, reducing both time and costs associated with traditional screening methods.
As research progresses, 1-ethylcyclobutane-1-sulfonamide may find applications beyond academic research, potentially entering preclinical studies for evaluating its therapeutic potential. Collaborations between synthetic chemists and biologists are essential for translating laboratory findings into tangible medical benefits. The compound's unique structural features offer opportunities for developing drugs that address unmet medical needs by targeting specific disease mechanisms.
In conclusion, 1-ethylcyclobutane-1-sulfonamide (CAS No: 2228530-58-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its sulfonamide functionality combined with a cyclobutane ring provides a foundation for designing molecules with tailored biological activities. Ongoing research efforts aim to elucidate its pharmacological properties further, paving the way for novel therapeutic interventions.
2228530-58-1 (1-ethylcyclobutane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)